4-Acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile
Overview
Description
“4-Acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile” is a thiophene derivative . Thiophene derivatives are essential heterocyclic compounds that show a variety of properties and applications . They are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Scientific Research Applications
Antitumor Applications: Thiophene derivatives, including those similar to 4-Acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile, have been studied for their potential as antitumor agents. For instance, research on 2-aminothiophene derivatives has shown that they can inhibit the growth of human tumor cell lines such as hepatocellular carcinoma and breast cancer cells (Khalifa & Algothami, 2020).
Synthesis of Thiophene Derivatives: Studies have focused on the synthesis of various thiophene derivatives, demonstrating the reactivity of thiophene-based compounds with different electrophilic reagents. This research is important for understanding the chemical properties and potential applications of compounds like 4-Acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile (Elnagdi, Selim, El Latif, & Samia, 2002).
Solar Cell Applications: Certain thiophene-based molecules, designed with electron donating and accepting groups, have been utilized in the fabrication of solution-processable bulk-heterojunction solar cells. These compounds have shown potential in enhancing photovoltaic performance due to their charge transfer properties (Gupta et al., 2015).
Heterocyclic Synthesis: Research has also been conducted on the synthesis of heterocyclic compounds using nitriles, including the creation of thiophene and thieno-pyrimidine derivatives. This area of study is crucial for the development of new compounds with diverse chemical and biological properties (Abdelrazek & Ead, 1988).
Herbicidal Activity: Novel thiophene-based derivatives have been synthesized and evaluated for their herbicidal activities. Some of these compounds have shown significant inhibition rates against various plant species, indicating their potential use in agricultural applications (Sun et al., 2019).
Electrochromic Properties: New thiophene derivatives have been synthesized and investigated for their electrochromic properties. These studies are important for the development of materials for electronic display technologies (Abaci et al., 2016).
properties
IUPAC Name |
4-acetyl-3-methyl-5-methylsulfanylthiophene-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NOS2/c1-5-7(4-10)13-9(12-3)8(5)6(2)11/h1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOTXSMCMTVEYLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)C)SC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NOS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80384855 | |
Record name | 4-acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80384855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175202-62-7 | |
Record name | 4-acetyl-3-methyl-5-(methylthio)thiophene-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80384855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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